Cas no 1448067-59-1 (N-(4-fluorophenyl)-4-methanesulfonylpiperidine-1-carboxamide)

• Product Name: N-(4-fluorophenyl)-4-methanesulfonylpiperidine-1-carboxamide
• CAS No: 1448067-59-1
• MF: C₁₃H₁₇FN₂O₃S
• MW: 300.349085569382
• CID: 6366085
• PubChem ID: 71805734
• Update Time: 2025-10-23

N-(4-fluorophenyl)-4-methanesulfonylpiperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-fluorophenyl)-4-methanesulfonylpiperidine-1-carboxamide
• F6435-1741
• N-(4-fluorophenyl)-4-methylsulfonylpiperidine-1-carboxamide
• N-(4-fluorophenyl)-4-(methylsulfonyl)piperidine-1-carboxamide
• AKOS024558223
• 1448067-59-1

• Inchi： 1S/C13H17FN2O3S/c1-20(18,19)12-6-8-16(9-7-12)13(17)15-11-4-2-10(14)3-5-11/h2-5,12H,6-9H2,1H3,(H,15,17)
• InChI Key： PKPRRGQUQKOEBW-UHFFFAOYSA-N
• SMILES： S(C)(C1CCN(C(NC2C=CC(=CC=2)F)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 300.09439174g/mol
• Monoisotopic Mass: 300.09439174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 74.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on N-(4-fluorophenyl)-4-methanesulfonylpiperidine-1-carboxamide

N-(4-Fluorophenyl)-4-Methanesulfonylpiperidine-1-Carboxamide: A Comprehensive Overview

The compound CAS No. 1448067-59-1, also known as N-(4-fluorophenyl)-4-methanesulfonylpiperidine-1-carboxamide, is a highly specialized chemical entity with significant potential in various fields of research and application. This compound has garnered attention due to its unique structural features and promising biological properties, making it a subject of interest in both academic and industrial settings.

At its core, the molecule combines a piperidine ring system with a methanesulfonyl group and a fluorophenyl substituent, creating a structure that exhibits remarkable versatility. The piperidine ring, a six-membered saturated hydrocarbon with one nitrogen atom, serves as the backbone of the molecule, providing stability and rigidity. The methanesulfonyl group attached to the piperidine ring introduces sulfonamide functionality, which is known for its ability to enhance bioavailability and pharmacokinetic properties in drug molecules. Furthermore, the fluorophenyl group adds electronic diversity and potentially improves the compound's solubility and selectivity.

Recent studies have highlighted the potential of N-(4-fluorophenyl)-4-methanesulfonylpiperidine-1-carboxamide in drug discovery, particularly in the development of novel therapeutic agents targeting specific biological pathways. Researchers have explored its role as a modulator of various enzymes and receptors, demonstrating its ability to interact with key molecular targets involved in diseases such as cancer, inflammation, and neurodegenerative disorders.

In terms of synthesis, the compound can be prepared through a multi-step process involving nucleophilic substitution and coupling reactions. The introduction of the fluorophenyl group is typically achieved via Suzuki-Miyaura cross-coupling or other palladium-catalyzed coupling reactions, while the methanesulfonyl group is introduced through sulfonamidation techniques. These methods ensure high yields and excellent control over the stereochemistry of the final product.

The pharmacokinetic properties of CAS No. 1448067-59-1 have been extensively studied in preclinical models, revealing favorable absorption, distribution, metabolism, and excretion profiles. Its solubility in aqueous media is enhanced by the presence of polar functional groups, which facilitates its uptake into biological systems. Additionally, the compound demonstrates stability under physiological conditions, making it a promising candidate for further development.

From an environmental standpoint, the compound's biodegradability and eco-toxicological profile have been assessed to ensure compliance with regulatory standards. Studies indicate that it undergoes rapid degradation under aerobic conditions, minimizing its environmental footprint.

In conclusion, N-(4-fluorophenyl)-4-methanesulfonylpiperidine-1-carboxamide represents a cutting-edge chemical entity with immense potential across multiple domains. Its unique structure, coupled with its favorable biological properties, positions it as a valuable tool in advancing scientific research and therapeutic development.